Cas no 2227808-07-1 ((1S)-3-amino-1-(3,5-dimethylphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3,5-dimethylphenyl)propan-1-ol
• CAS No: 2227808-07-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5763642
• PubChem ID: 96629116
• Update Time: 2023-11-15

(1S)-3-amino-1-(3,5-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1822598
• 2227808-07-1
• (1S)-3-amino-1-(3,5-dimethylphenyl)propan-1-ol

• Inchi： 1S/C11H17NO/c1-8-5-9(2)7-10(6-8)11(13)3-4-12/h5-7,11,13H,3-4,12H2,1-2H3/t11-/m0/s1
• InChI Key： XKTBKIGVLPAKFU-NSHDSACASA-N
• SMILES： O[C@@H](CCN)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų